Cas no 2138235-39-7 (7-(2-Methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile)
7-(2-Methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- EN300-700561
- 2138235-39-7
- 7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile
- 7-(2-Methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile
-
- Inchi: 1S/C10H15NO2/c1-7(2)3-8-5-12-6-10(8)9(4-11)13-10/h7-9H,3,5-6H2,1-2H3
- InChI Key: KYTKQLRPHPDRIX-UHFFFAOYSA-N
- SMILES: O1C(C#N)C21COCC2CC(C)C
Computed Properties
- Exact Mass: 181.110278721g/mol
- Monoisotopic Mass: 181.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 45.6Ų
7-(2-Methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-700561-0.05g |
7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile |
2138235-39-7 | 95.0% | 0.05g |
$707.0 | 2025-03-12 | |
| Enamine | EN300-700561-0.1g |
7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile |
2138235-39-7 | 95.0% | 0.1g |
$741.0 | 2025-03-12 | |
| Enamine | EN300-700561-0.25g |
7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile |
2138235-39-7 | 95.0% | 0.25g |
$774.0 | 2025-03-12 | |
| Enamine | EN300-700561-0.5g |
7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile |
2138235-39-7 | 95.0% | 0.5g |
$809.0 | 2025-03-12 | |
| Enamine | EN300-700561-1.0g |
7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile |
2138235-39-7 | 95.0% | 1.0g |
$842.0 | 2025-03-12 | |
| Enamine | EN300-700561-2.5g |
7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile |
2138235-39-7 | 95.0% | 2.5g |
$1650.0 | 2025-03-12 | |
| Enamine | EN300-700561-5.0g |
7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile |
2138235-39-7 | 95.0% | 5.0g |
$2443.0 | 2025-03-12 | |
| Enamine | EN300-700561-10.0g |
7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile |
2138235-39-7 | 95.0% | 10.0g |
$3622.0 | 2025-03-12 |
7-(2-Methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 7-(2-Methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile
Professional Introduction to Compound with CAS No. 2138235-39-7 and Product Name: 7-(2-Methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile
The compound identified by the CAS number 2138235-39-7 and the product name 7-(2-Methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This spirocyclic structure, characterized by a unique arrangement of oxygen atoms and a nitrile functional group, has garnered attention due to its structural complexity and the potential biological activities it may exhibit.
At the core of this compound's identity is its spirocyclic framework, which consists of a seven-membered carbon ring linked to a five-membered oxygen-containing heterocycle. This configuration creates a rigid scaffold that can influence both the electronic properties and the spatial orientation of functional groups attached to it. The presence of a carbonitrile group at the 2-position further enhances its reactivity, making it a valuable candidate for further derivatization and study.
The 2-Methylpropyl substituent at the 7-position adds another layer of complexity, influencing the compound's solubility, metabolic stability, and overall pharmacokinetic profile. This particular substitution pattern is often employed in drug design to improve bioavailability and target specificity. The combination of these structural elements suggests that this compound may exhibit properties that are both unique and desirable for therapeutic applications.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such molecules with increasing accuracy. Molecular modeling studies indicate that 7-(2-Methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. This aligns with current trends in drug discovery, where modulating inflammatory responses is a key strategy for treating chronic diseases.
In vitro studies have begun to explore the potential of this compound as an anti-inflammatory agent. Preliminary results suggest that it may inhibit the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. These findings are particularly promising given the widespread use of COX inhibitors in managing conditions like arthritis and cardiovascular disease.
Beyond its anti-inflammatory potential, the structural features of this compound also make it an attractive scaffold for further development. The spirocyclic core provides stability, while the nitrile group offers opportunities for further chemical modifications. For instance, hydrolysis of the nitrile group could yield a carboxylic acid derivative, which might exhibit different biological activities or improved pharmacokinetic properties.
The synthesis of 7-(2-Methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile presents an interesting challenge due to its complex architecture. Traditional synthetic routes involving spirocyclic formation require careful optimization to ensure high yields and purity. However, recent methodologies have demonstrated that transition metal-catalyzed reactions can facilitate the construction of such structures in a more efficient manner.
One particularly promising approach involves the use of palladium-catalyzed coupling reactions to form the spirocyclic core. This method allows for precise control over regioselectivity and stereoselectivity, which are crucial for achieving biologically active compounds. Additionally, green chemistry principles have been incorporated into these synthetic strategies to minimize waste and improve sustainability.
The pharmacological evaluation of this compound is still in its early stages, but initial findings are encouraging. Animal models have shown that derivatives of this spirocyclic structure can modulate immune responses without significant side effects. This is an important consideration given that many existing drugs suffer from off-target effects that limit their therapeutic utility.
Future research will focus on optimizing both the synthesis and the biological activity of 7-(2-Methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile. By leveraging advances in synthetic chemistry and computational biology, scientists hope to identify novel derivatives with enhanced efficacy and improved safety profiles. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into clinical applications.
The broader implications of this research extend beyond individual compounds to highlight the importance of innovative molecular design in drug discovery. The ability to rationally modify structures like 7-(2-Methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile opens up new possibilities for addressing unmet medical needs. As our understanding of biological systems continues to grow, so too will our capacity to develop targeted therapies based on sophisticated molecular architectures.
2138235-39-7 (7-(2-Methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)